Cas no 61886-38-2 (3,6-Dimethyl1-2-dimethylaminoethylphenol)

• Product Name: 3,6-Dimethyl1-2-dimethylaminoethylphenol
• CAS No: 61886-38-2
• Molecular Formula: C₁₁H₁₇NO
• Molecular Weight: 179.25878
• CID: 1631721
• PubChem ID: 247905

3,6-Dimethyl1-2-dimethylaminoethylphenol Properties

Names and Identifiers

• 2-[(dimethylamino)methyl]-3,6-xylenol
• SCHEMBL10398377
• NSC63368
• 2-(Dimethylaminomethyl)-3,6-xylenol
• AKOS022640349
• NSC-63368
• 2-[(dimethylamino)methyl]-3,6-dimethylphenol
• 61886-38-2
• DTXSID30977438

• InChIKey： JCHIOWMYNIKOEE-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H17NO/c1-8-5-6-9(2)11(13)10(8)7-12(3)4/h5-6,13H,7H2,1-4H3
• SMILES： CC1=C(CN(C)C)C(=C(C)C=C1)O

Computed Properties

• Exact Mass: 179.13111
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 179.131014166g/mol
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• LogP: 2.07060
• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols